![molecular formula C22H23N3O5S B1229543 N-ethyl-3-[4-morpholinyl(oxo)methyl]-4-oxo-N-phenyl-1H-quinoline-6-sulfonamide](/img/structure/B1229543.png)
N-ethyl-3-[4-morpholinyl(oxo)methyl]-4-oxo-N-phenyl-1H-quinoline-6-sulfonamide
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Overview
Description
N-ethyl-3-[4-morpholinyl(oxo)methyl]-4-oxo-N-phenyl-1H-quinoline-6-sulfonamide is an aromatic amide and a member of quinolines.
Scientific Research Applications
Synthesis and Cardiovascular Activity
N-ethyl-3-[4-morpholinyl(oxo)methyl]-4-oxo-N-phenyl-1H-quinoline-6-sulfonamide is involved in the synthesis of various medicinal compounds. One study demonstrated the synthesis of methyl and ethyl trimethyl hexahydroquinolines, observing their activity as calcium channel antagonists, a significant finding for cardiovascular research (Gupta & Misra, 2008).
Antimicrobial and Antifungal Applications
The compound has been utilized in the synthesis of various derivatives with potent antimicrobial and antifungal activities. For instance, one study synthesized arylazopyrazole pyrimidone clubbed heterocyclic compounds, exhibiting significant antimicrobial efficacy (Sarvaiya, Gulati, & Patel, 2019).
Quinolone Derivatives and Antibacterial Properties
Research has also focused on developing quinolone derivatives with enhanced antibacterial properties. For instance, a series of amide derivatives of quinolone were synthesized and tested for their antibacterial activity against various bacterial strains and fungi (Patel, Patel, & Chauhan, 2007).
Synthesis of Isoquinolines and Quinolines
The compound plays a critical role in the synthesis of isoquinolines and quinolines, important for various pharmaceutical applications. A study described the synthesis of ring-fluorinated isoquinolines and quinolines through intramolecular substitution, showcasing the versatility of this compound in organic synthesis (Ichikawa, Sakoda, Moriyama, & Wada, 2006).
Antituberculosis Activity
Some derivatives synthesized using this compound have shown promising antituberculosis activity. This is exemplified in a study where novel quinoline derivatives were evaluated for their antimicrobial properties, including against Mycobacterium tuberculosis (Mathada & Mathada, 2009).
properties
Molecular Formula |
C22H23N3O5S |
---|---|
Molecular Weight |
441.5 g/mol |
IUPAC Name |
N-ethyl-3-(morpholine-4-carbonyl)-4-oxo-N-phenyl-1H-quinoline-6-sulfonamide |
InChI |
InChI=1S/C22H23N3O5S/c1-2-25(16-6-4-3-5-7-16)31(28,29)17-8-9-20-18(14-17)21(26)19(15-23-20)22(27)24-10-12-30-13-11-24/h3-9,14-15H,2,10-13H2,1H3,(H,23,26) |
InChI Key |
FDOYZIRBMRGKPC-UHFFFAOYSA-N |
SMILES |
CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC3=C(C=C2)NC=C(C3=O)C(=O)N4CCOCC4 |
Canonical SMILES |
CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC3=C(C=C2)NC=C(C3=O)C(=O)N4CCOCC4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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